molecular formula C2H2Cl5O2P B093832 Phosphorodichloridic acid, 2,2,2-trichloroethyl ester CAS No. 18868-46-7

Phosphorodichloridic acid, 2,2,2-trichloroethyl ester

Cat. No. B093832
CAS RN: 18868-46-7
M. Wt: 266.3 g/mol
InChI Key: ZBXWVOZHVCJRIR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Phosphorodichloridic acid, 2,2,2-trichloroethyl ester, also known as 2,2,2-Trichloroethyl dichlorophosphate, is a chemical compound with the molecular formula C2H2Cl5O2P . It is also known by other synonyms such as 2,2,2-Trichloroethyl phosphorodichloridate and 1,1,1-trichloro-2-dichlorophosphoryloxyethane .


Molecular Structure Analysis

The molecular structure of Phosphorodichloridic acid, 2,2,2-trichloroethyl ester consists of 2 carbon atoms, 2 hydrogen atoms, 5 chlorine atoms, 2 oxygen atoms, and 1 phosphorus atom .

properties

IUPAC Name

1,1,1-trichloro-2-dichlorophosphoryloxyethane
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C2H2Cl5O2P/c3-2(4,5)1-9-10(6,7)8/h1H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZBXWVOZHVCJRIR-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C(C(Cl)(Cl)Cl)OP(=O)(Cl)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C2H2Cl5O2P
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID7066433
Record name Phosphorodichloridic acid, 2,2,2-trichloroethyl ester
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID7066433
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

266.3 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Phosphorodichloridic acid, 2,2,2-trichloroethyl ester

CAS RN

18868-46-7
Record name Phosphorodichloridic acid, 2,2,2-trichloroethyl ester
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=18868-46-7
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Phosphorodichloridic acid, 2,2,2-trichloroethyl ester
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0018868467
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Phosphorodichloridic acid, 2,2,2-trichloroethyl ester
Source EPA Chemicals under the TSCA
URL https://www.epa.gov/chemicals-under-tsca
Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.
Record name Phosphorodichloridic acid, 2,2,2-trichloroethyl ester
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID7066433
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

To 90 g (0.59 mol) of POCl3 at 25° C. was slowly added 72 g (0.48 mol) of 2,2,2-trichloroethanol over a two hour period. The mixture was heated and maintained at 100°-125° C. for 14 hours during which time 22 g (0.60 mol) of HCl was recovered in the water scrubber. The mixture was distilled to give 72 g (0.27 mol) of 2,2,2-trichloroethyl phosphorodichloridate, bp 84° C. at 3 mm (57% yield).
Name
Quantity
90 g
Type
reactant
Reaction Step One
Quantity
72 g
Type
reactant
Reaction Step Two
Name
Quantity
22 g
Type
reactant
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.